12-o-Decanoylphorbol-13-acetate

• Molecular Formula: C32H48O8
• Molecular Weight: 560.7 g/mol
• IUPAC Name: [(1S,2S,6R,10S,11R,13S,14R,15R)-13-acetyloxy-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] decanoate
• InChI: InChI=1S/C32H48O8/c1-7-8-9-10-11-12-13-14-25(35)39-28-20(3)31(38)23(26-29(5,6)32(26,28)40-21(4)34)16-22(18-33)17-30(37)24(31)15-19(2)27(30)36/h15-16,20,23-24,26,28,33,37-38H,7-14,17-18H2,1-6H3/t20-,23+,24-,26-,28-,30-,31-,32-/m1/s1
• InChI Key: UYRXGTWBDKFNED-SVOQZPEWSA-N
• Isomeric SMILES: CCCCCCCCCC(=O)O[C@@H]1[C@H]([C@]2([C@@H](C=C(C[C@]3([C@H]2C=C(C3=O)C)O)CO)[C@H]4[C@@]1(C4(C)C)OC(=O)C)O)C
• Canonical SMILES: CCCCCCCCCC(=O)OC1C(C2(C(C=C(CC3(C2C=C(C3=O)C)O)CO)C4C1(C4(C)C)OC(=O)C)O)C

Description

12-O-Decanoylphorbol-13-acetate is a phorbol ester. It has a role as a metabolite.

Scientific Research Applications

Phospholipid/Ca²⁺-dependent Protein Kinase Activity

• 12-O-Decanoylphorbol-13-acetate influences the activity of phospholipid/Ca²⁺-dependent protein kinase, particularly in rat pancreatic acini. This compound causes a translocation of this kinase activity to the membrane site, altering the phosphorylation pattern of substrate proteins, suggesting a role in pancreatic exocrine function (Wooten & Wrenn, 1985).

Anti-HIV-1 Properties

• Certain phorbol esters, including this compound, show effectiveness in inhibiting the cytopathic effect of HIV-1 on cells, which could have implications for HIV-1 treatments (El-mekkawy et al., 2000).

Enhancement of X-ray Transformation

• This compound has been found to enhance X-ray transformation in vitro in mouse embryo-derived cell lines, indicating its potential role in studies related to radiation exposure and cancer research (Kennedy et al., 1978).

T Cell Activation and Adhesion

• This compound enhances the adhesion of T cells to human endothelial cell monolayers, suggesting its role in studying immune cell behavior and potentially in inflammatory response research (Haskard, Cavender & Ziff, 1986).

Modulation of Gene Expression

• It influences the expression of certain genes, like c-fos and c-myc, in mouse skin, which are critical in studying the mechanisms of tumor promotion and skin hyperproliferation (Rose-John et al., 1988).